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Compound of Interest

Compound Name: Chromous formate

Cat. No.: B1628623

Introduction

Chromium formates are compounds that have garnered interest in various fields of materials
science due to their role as precursors and catalysts. While information on the applications of
chromous formate (Chromium(ll) formate) in materials science is limited in publicly accessible
literature, the more stable chromic formate (Chromium(lll) formate) is more widely referenced.
[1][2][3][4] This document focuses on the applications of chromium(lll) formate, providing
detailed protocols and data relevant to its use in the synthesis of advanced materials. The
methodologies described herein are based on established synthesis techniques for chromium-
based nanomaterials, with chromium(lll) formate presented as a viable precursor.[5][6][7]

These notes are intended for researchers and professionals in materials science and drug
development, offering a foundational understanding and practical guidance for the utilization of
chromium formate in the laboratory.

Application: Precursor for the Synthesis of
Chromium Oxide Nanoparticles

Chromium(lll) formate serves as an effective precursor for the synthesis of chromium oxide
(Cr203) nanoparticles.[5][6][8] These nanoparticles are of significant interest due to their
catalytic, magnetic, and optical properties. The formate anions can be thermally decomposed,
yielding reactive chromium species that subsequently oxidize to form the desired chromium

oxide nanoparticles.
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Quantitative Data Summary

The following tables summarize the typical properties of the chromium formate precursor and
the resulting chromium oxide nanoparticles synthesized via a precipitation method.

Table 1: Properties of Chromium(lll) Formate Precursor

Property Value Reference
Molecular Formula Cr(HCOO0)s [2]
Molecular Weight 187.14 g/mol [2]
Appearance Green powder [2]
Water Solubility 1000 g/L at 20°C [4]

Table 2: Typical Properties of Chromium Oxide (Cr203) Nanopatrticles

Property Value Reference
Crystal Structure Rhombohedral [7]
Crystallite Size ~16 nm [7]
Morphology Quasi-spherical [7]
Band Gap 2.9eV [7]
Specific Surface Area 16.6 m2/g [7]

Experimental Protocol: Synthesis of Cr203
Nanoparticles via Precipitation

This protocol details the synthesis of chromium oxide nanoparticles using chromium(lll) formate
as the precursor.

Materials:

o Chromium(lll) formate (Cr(HCOO)s3)
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Ammonium hydroxide (NHsOH, 25% solution)
Deionized water

Ethanol

Beakers

Magnetic stirrer with hotplate

Centrifuge

Drying oven

Furnace

Procedure:

Precursor Solution Preparation: Dissolve 1.87 g of chromium(lll) formate in 100 mL of
deionized water in a 250 mL beaker. Stir the solution at room temperature until the solid is
completely dissolved.

Precipitation: While stirring vigorously, add ammonium hydroxide solution dropwise to the
chromium formate solution. Continue adding the precipitating agent until the pH of the
solution reaches 10. A greenish precipitate of chromium hydroxide will form.

Aging: Age the suspension at 60°C for 2 hours with continuous stirring to ensure complete
precipitation and uniform particle size.

Washing: Allow the precipitate to settle, then decant the supernatant. Wash the precipitate
three times with deionized water and twice with ethanol to remove any unreacted precursors
and byproducts. Centrifuge the suspension at 4000 rpm for 10 minutes between each wash.

Drying: After the final wash, dry the precipitate in an oven at 80°C for 12 hours to obtain a
fine powder of chromium hydroxide.

Calcination: Calcine the dried powder in a furnace at 500°C for 3 hours in air. The heating
rate should be maintained at 5°C/min. This step converts the chromium hydroxide to
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chromium oxide (Cr203).

o Characterization: The final product, Cr20s nanoparticles, can be characterized using
techniques such as X-ray Diffraction (XRD), Scanning Electron Microscopy (SEM), and UV-
Vis Spectroscopy.

Visualization of Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CN101979369A - A kind of method utilizing formic acid to reduce chromic anhydride to
prepare chromium formate - Google Patents [patents.google.com]

e 2. Chromium Formate-Chromium Chloride_Chromium Nitrate_ Chromium Acetate_ Chromium
Formate etc trivalent chromium salts factory-DZ CHEM [dongzhengchemical.com]

e 3. Chromous formate | C2H2CrO4 | CID 19354125 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. CHROMIUM FORMATE | 27115-36-2 [chemicalbook.com]

e 5. Astudy on green synthesis, characterization of chromium oxide nanopatrticles and their
enzyme inhibitory potential - PMC [pmc.ncbi.nim.nih.gov]

e 6. shop.nanografi.com [shop.nanografi.com]
e 7.youtube.com [youtube.com]
» 8. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols: Chromium Formate in
Materials Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1628623#applications-of-chromous-formate-in-
materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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